Cas no 2171831-77-7 (4-{(5-chlorofuran-2-yl)methylsulfanyl}-5-iodopyrimidine)

• Product Name: 4-{(5-chlorofuran-2-yl)methylsulfanyl}-5-iodopyrimidine
• CAS No: 2171831-77-7
• MF: C₉H₆ClIN₂OS
• MW: 352.579211711884
• CID: 5992319
• PubChem ID: 165522025
• Update Time: 2025-11-06

4-{(5-chlorofuran-2-yl)methylsulfanyl}-5-iodopyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-{(5-chlorofuran-2-yl)methylsulfanyl}-5-iodopyrimidine
• EN300-1290086
• 4-{[(5-chlorofuran-2-yl)methyl]sulfanyl}-5-iodopyrimidine
• 2171831-77-7

• Inchi： 1S/C9H6ClIN2OS/c10-8-2-1-6(14-8)4-15-9-7(11)3-12-5-13-9/h1-3,5H,4H2
• InChI Key： VURQAKJURARJCS-UHFFFAOYSA-N
• SMILES： IC1=CN=CN=C1SCC1=CC=C(O1)Cl

Computed Properties

• Exact Mass: 351.89341g/mol
• Monoisotopic Mass: 351.89341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.2Ų

Additional information on 4-{(5-chlorofuran-2-yl)methylsulfanyl}-5-iodopyrimidine

Recent Advances in the Study of 4-{(5-chlorofuran-2-yl)methylsulfanyl}-5-iodopyrimidine (CAS: 2171831-77-7)

The compound 4-{(5-chlorofuran-2-yl)methylsulfanyl}-5-iodopyrimidine (CAS: 2171831-77-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile scaffold in the design of novel kinase inhibitors. The presence of both the chlorofuran and iodopyrimidine moieties allows for diverse chemical modifications, making it a promising candidate for targeting various kinases involved in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-{(5-chlorofuran-2-yl)methylsulfanyl}-5-iodopyrimidine exhibited potent inhibitory activity against EGFR and VEGFR2 kinases, with IC50 values in the nanomolar range.

In addition to its kinase inhibitory properties, the compound has shown promise in antimicrobial applications. A recent preprint on bioRxiv reported that certain analogs of 4-{(5-chlorofuran-2-yl)methylsulfanyl}-5-iodopyrimidine displayed significant activity against drug-resistant strains of Staphylococcus aureus and Mycobacterium tuberculosis. The study suggested that the iodine atom at the 5-position of the pyrimidine ring plays a crucial role in enhancing membrane permeability and target binding.

The synthetic routes to 4-{(5-chlorofuran-2-yl)methylsulfanyl}-5-iodopyrimidine have also been optimized in recent work. A 2024 publication in Organic Process Research & Development described a scalable, three-step synthesis with an overall yield of 68%, addressing previous challenges in the preparation of this compound on a larger scale. The improved synthetic protocol utilizes a copper-catalyzed thioether formation as the key step, which has been shown to be more efficient and environmentally friendly than previous methods.

Structural studies using X-ray crystallography and computational modeling have provided insights into the molecular interactions of this compound with biological targets. The chlorofuran moiety appears to contribute to favorable π-π stacking interactions, while the iodopyrimidine group forms halogen bonds with key amino acid residues in target proteins. These findings, published in a recent issue of ACS Chemical Biology, have important implications for the rational design of more potent and selective derivatives.

Looking forward, researchers are exploring the potential of 4-{(5-chlorofuran-2-yl)methylsulfanyl}-5-iodopyrimidine as a starting point for the development of PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation strategies. Preliminary results from cell-based assays suggest that appropriately functionalized derivatives can effectively recruit E3 ubiquitin ligases, opening new avenues for the treatment of diseases characterized by protein overexpression or mutation.

In conclusion, 4-{(5-chlorofuran-2-yl)methylsulfanyl}-5-iodopyrimidine (CAS: 2171831-77-7) represents a promising chemical scaffold with diverse therapeutic potential. Ongoing research continues to uncover new applications and optimize its properties, positioning this compound as an important focus area in medicinal chemistry and drug discovery efforts.